Cas no 209-11-0 (2H-naphtho[1,8-bc]thiophene)

2H-naphtho[1,8-bc]thiophene structure
2H-naphtho[1,8-bc]thiophene structure
Product name:2H-naphtho[1,8-bc]thiophene
CAS No:209-11-0
MF:C11H8S
MW:172.24622
CID:1401583
PubChem ID:120190

2H-naphtho[1,8-bc]thiophene Chemical and Physical Properties

Names and Identifiers

    • 2H-naphtho[1,8-bc]thiophene
    • Thiacenaphthene
    • CHEMBL160422
    • AKOS006373636
    • DTXSID80175043
    • 5-17-02-00194 (Beilstein Handbook Reference)
    • SCHEMBL19336217
    • 1-Thiaacenaphthene
    • 209-11-0
    • BRN 1307727
    • naphtho-[1,8-bc]thiophene
    • 2H-Naphtho(1,8-bc)thiophene
    • Inchi: InChI=1S/C11H8S/c1-3-8-4-2-6-10-11(8)9(5-1)7-12-10/h1-6H,7H2
    • InChI Key: IYDLVGAUNGFUNX-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC3=C2C(=CC=C3)S1

Computed Properties

  • Exact Mass: 172.03474
  • Monoisotopic Mass: 172.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.281
  • Boiling Point: 337.6°C at 760 mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.758
  • PSA: 0

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